Cas no 94159-41-8 (Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy-)

Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy- structure
94159-41-8 structure
Product Name:Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy-
CAS No:94159-41-8
MF:C14H8Br4O4
MW:559.826921463013
CID:806826
PubChem ID:3023845
Update Time:2025-04-19

Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy-
    • 2,2-bis(3,5-dibromo-4-hydroxyphenyl)acetic acid
    • bis(3,5-dibromo-4-hydroxyphenyl)acetic acid
    • 94159-41-8
    • BENZENEACETIC ACID, 3,5-DIBROMO-.ALPHA.-(3,5-DIBROMO-4-HYDROXYPHENYL)-4-HYDROXY-
    • NS00040190
    • EINECS 303-220-8
    • 3,5-DIBROMO-.ALPHA.-(3,5-DIBROMO-4-HYDROXYPHENYL)-4-HYDROXYBENZENEACETIC ACID
    • 3LM2QXZ828
    • DTXSID30240871
    • UNII-3LM2QXZ828
    • SCHEMBL9589227
    • Inchi: 1S/C14H8Br4O4/c15-7-1-5(2-8(16)12(7)19)11(14(21)22)6-3-9(17)13(20)10(18)4-6/h1-4,11,19-20H,(H,21,22)
    • InChI Key: FVYXZKBOFHWUDL-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C(C(=O)O)C1C=C(C(=C(C=1)Br)O)Br)Br)O

Computed Properties

  • Exact Mass: 559.712
  • Monoisotopic Mass: 555.716
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 2.31
  • Boiling Point: 520.9°Cat760mmHg
  • Flash Point: 268.8°C
  • Refractive Index: 1.725
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